Cas no 1861641-52-2 (2-(Ethylamino)-1-(1,3-thiazol-4-yl)ethan-1-one)

• Product Name: 2-(Ethylamino)-1-(1,3-thiazol-4-yl)ethan-1-one
• CAS No: 1861641-52-2
• MF: C₇H₁₀N₂OS
• MW: 170.232100009918
• CID: 5696628
• PubChem ID: 131221336
• Update Time: 2025-06-18

2-(Ethylamino)-1-(1,3-thiazol-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(Ethylamino)-1-(1,3-thiazol-4-yl)ethan-1-one
• EN300-795680
• 1861641-52-2
• Ethanone, 2-(ethylamino)-1-(4-thiazolyl)-

• Inchi： 1S/C7H10N2OS/c1-2-8-3-7(10)6-4-11-5-9-6/h4-5,8H,2-3H2,1H3
• InChI Key： QBDVEFDCNCFWEE-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)C(CNCC)=O

Computed Properties

• Exact Mass: 170.05138412g/mol
• Monoisotopic Mass: 170.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.169±0.06 g/cm3(Predicted)
• Boiling Point: 293.5±20.0 °C(Predicted)
• pka: 6.54±0.10(Predicted)

Additional information on 2-(Ethylamino)-1-(1,3-thiazol-4-yl)ethan-1-one

2-(Ethylamino)-1-(1,3-thiazol-4-yl)ethan-1-one (CAS No. 1861641-52-2): A Comprehensive Overview

2-(Ethylamino)-1-(1,3-thiazol-4-yl)ethan-1-one (CAS No. 1861641-52-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as ethylaminothiazole ketone, is characterized by its unique chemical structure and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 2-(Ethylamino)-1-(1,3-thiazol-4-yl)ethan-1-one.

Chemical Structure and Properties

The molecular formula of 2-(Ethylamino)-1-(1,3-thiazol-4-yl)ethan-1-one is C₉H₁₂N₂O_S, with a molecular weight of approximately 200.27 g/mol. The compound features a thiazole ring fused to an ethanone moiety, with an ethylamine substituent attached to the ketone group. This unique structural arrangement imparts several interesting chemical properties to the molecule. For instance, the presence of the thiazole ring and the ketone group provides 2-(Ethylamino)-1-(1,3-thiazol-4-yl)ethan-1-one with high stability and reactivity in various chemical reactions.

Synthesis Methods

The synthesis of 2-(Ethylamino)-1-(1,3-thiazol-4-yl)ethan-1-one has been explored through several methodologies. One common approach involves the reaction of 4-chloroacetylthiazole with ethylamine in a suitable solvent under controlled conditions. This method yields high purity 2-(Ethylamino)-1-(1,3-thiazol-4-yl)ethan-1-one with good yields. Another synthetic route involves the condensation of 4-acetylthiazole with ethylamine hydrochloride in the presence of a base such as sodium hydroxide or potassium carbonate. These methods have been optimized to enhance yield and purity, making them suitable for large-scale production.

Biological Activities and Therapeutic Potential

Recent studies have highlighted the potential therapeutic applications of 2-(Ethylamino)-1-(1,3-thiazol-4-yl)ethan-1-one in various medical conditions. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that 2-(Ethylamino)-1-(1,3-thiazol-4-yl)ethan-1-one can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This suggests its potential use in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Additionally, 2-(Ethylamino)-1-(1,3-thiazol-4-yl)ethan-1-one has demonstrated promising antitumor activities. Preclinical studies have shown that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been found to inhibit the PI3K/Akt pathway, which is frequently dysregulated in various types of cancer. These findings suggest that 2-(Ethylamino)-1-(1,3-thiazol-4-yl)ethan-1-one may have potential as a novel anticancer agent.

Clinical Trials and Future Directions

The promising preclinical results of 2-(Ethylamino)-1-(1,3-thiazol-4-yl)ethan-1-one have led to increased interest in its clinical evaluation. Several phase I clinical trials are currently underway to assess its safety and efficacy in humans. These trials are focusing on its anti-inflammatory and antitumor properties, with initial results showing favorable safety profiles and preliminary evidence of therapeutic benefit.

In addition to these clinical trials, ongoing research is exploring the potential synergistic effects of 2-(Ethylamino)-1-(1,3-thiazol-4-yl)ethan-1-one when combined with other therapeutic agents. For example, studies are investigating its use in combination with conventional anti-inflammatory drugs or chemotherapy agents to enhance treatment outcomes.

Conclusion

2-(Ethylamino)-1-(1,3-thiazol-4-yl)ethan-1-one (CAS No. 1861641-52-2) is a promising compound with a unique chemical structure and diverse biological activities. Its anti-inflammatory and antitumor properties make it a valuable candidate for further research and development in the pharmaceutical industry. As ongoing clinical trials continue to provide more insights into its safety and efficacy, 2-(Ethylamino)-1-(1,3-thiazol-4-yl)ethan-1-one holds significant potential for addressing unmet medical needs in various therapeutic areas.